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Compound of Interest

Compound Name: L-817818

Cat. No.: B10771755

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock
solutions for L-817818, a potent and selective somatostatin receptor subtype 5 (sst5) agonist.
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Physicochemical and Solubility Data

A thorough understanding of the physicochemical properties of L-817818 is essential for the
accurate preparation of stock solutions. The relevant data is summarized in the table below.

Property Value Reference(s)
CAS Number 217480-27-8 [1]

Molecular Formula Cs3H36N4O3 [1]

Molecular Weight 536.67 g/mol

Appearance Solid powder [1]

Purity >98%

Solubility Soluble to 100 mM in DMSO
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Note: The batch-specific molecular weight can vary. Always refer to the vial label and the
Certificate of Analysis for the most accurate information when performing calculations.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of L-817818.

Materials:

e L-817818 powder

e Anhydrous, sterile dimethyl sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

» Pre-weighing Preparation: Before opening, bring the vial of L-817818 powder to room
temperature to prevent condensation.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of L-817818 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 5.37 mg of L-817818 (assuming a molecular weight of 536.67
g/mol).

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous,
sterile DMSO to the microcentrifuge tube containing the L-817818 powder. To continue the
example, add 1 mL of DMSO.
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o Dissolution: Cap the tube securely and vortex thoroughly until the L-817818 is completely
dissolved. Visually inspect the solution to ensure there are no visible particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[2]

o Labeling: Clearly label each aliquot with the compound name (L-817818), concentration (10
mM), solvent (DMSO), date of preparation, and aliquot volume.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2] When stored at -20°C, it is recommended to use the
solution within one month.[2] Protect the solution from light.[2]

Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the high-
concentration stock solution in the appropriate cell culture medium or experimental buffer.

Note on Solvent Effects: DMSO can have effects on cellular systems. It is crucial to include a
vehicle control in all experiments, which consists of the cell culture medium or buffer containing
the same final concentration of DMSO as the experimental samples.

Signaling Pathway

L-817818 is a potent and selective agonist for the somatostatin receptor subtype 5 (sst5),
which is a G-protein coupled receptor (GPCR). Activation of sst5 by L-817818 initiates a
signaling cascade that can lead to various cellular responses, including the inhibition of
hormone release. For instance, it has been shown to inhibit growth hormone release from rat
pituitary cells and insulin release from mouse pancreatic islets.
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Caption: L-817818 signaling pathway.

Experimental Workflow
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The following diagram illustrates the general workflow for preparing and using L-817818
solutions in a typical in vitro experiment.
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Caption: Experimental workflow for L-817818.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]
e 2. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [L-817818 Stock Solution Preparation: Application Notes
and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b10771755#|-817818-preparation-of-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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